lithium;3-oxobutanoate

• IUPAC Name: lithium;3-oxobutanoate
• InChI: InChI=1S/C4H6O3.Li/c1-3(5)2-4(6)7;/h2H2,1H3,(H,6,7);/q;+1/p-1
• InChI Key: UTLRZTUJSMCBHB-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC(=O)CC(=O)[O-]
• Molecular Formula: C4H5LiO3
• Molecular Weight: 108.0 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of lithium;3-oxobutanoate involves specific chemical reactions and conditions. While the exact synthetic routes may vary, they typically include a series of steps involving the combination of precursor chemicals under controlled conditions. These steps may involve heating, cooling, and the use of catalysts to facilitate the reactions.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic routes to ensure efficiency and yield. Industrial production methods may include batch processing or continuous flow processes, depending on the desired output and the nature of the reactions involved.

Chemical Reactions Analysis

Types of Reactions

lithium;3-oxobutanoate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

The reactions of this compound typically require specific reagents and conditions. For example:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce oxides, reduction may produce alcohols, and substitution may produce halogenated compounds.

Scientific Research Applications

lithium;3-oxobutanoate has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: It is used in biochemical assays and as a probe to study biological processes.

Medicine: It has potential therapeutic applications and is being studied for its effects on various diseases.

Industry: It is used in the production of materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of lithium;3-oxobutanoate involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the context in which the compound is used. For example, in a biological setting, this compound may bind to specific proteins or enzymes, altering their activity and leading to changes in cellular processes.